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Introduction to Tellurium-128 Geochemical Dating
Tellurium-128 (¹²⁸Te) geochronology is a specialized radiometric dating technique used to

determine the age of tellurium-bearing minerals. This method is particularly applicable to

geological settings rich in tellurides, such as certain types of ore deposits, including gold-

telluride mineralizations. The dating method relies on the double beta decay of ¹²⁸Te to Xenon-

128 (¹²⁸Xe). With an exceptionally long half-life, ¹²⁸Te dating is suitable for determining the age

of very old geological formations.

The extremely long half-life of ¹²⁸Te, one of the longest of all known radioactive nuclides,

presents both an opportunity and a challenge.[1] It allows for the dating of minerals that formed

billions of years ago. However, the slow decay rate results in a very small accumulation of the

daughter product, ¹²⁸Xe, necessitating highly sensitive analytical techniques for precise

measurement.

Principle of the Method
The fundamental principle of ¹²⁸Te dating is the measurement of the radiogenic ¹²⁸Xe produced

from the double beta decay of ¹²⁸Te within a mineral over geological time. The age of the

mineral can be calculated if the initial concentration of ¹²⁸Xe was zero or can be independently

determined, and if the mineral has remained a closed system with respect to ¹²⁸Te and ¹²⁸Xe

since its formation.
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The decay scheme is as follows:

¹²⁸Te → ¹²⁸Xe + 2β⁻ + 2ν̅ₑ

By measuring the current amounts of ¹²⁸Te and the accumulated radiogenic ¹²⁸Xe in a mineral

sample, and knowing the decay constant of ¹²⁸Te, the time elapsed since the mineral's

formation can be calculated.

Applications in Research and Development
The primary application of ¹²⁸Te dating is in the field of economic geology, particularly in the

exploration and characterization of ore deposits.

Dating of Ore Mineralization: Precisely dating the formation of gold-telluride and other

precious metal deposits helps in understanding the geological processes that led to their

formation and can guide exploration for similar deposits.

Tectonic and Metamorphic History: The ages of telluride minerals can provide constraints on

the timing of tectonic and metamorphic events in a region.

Geochemical Tracing: While the focus is on dating, the isotopic systematics of tellurium and

xenon can also provide insights into the source of the ore-forming fluids.

While not directly applicable to drug development, the analytical techniques and understanding

of isotopic analysis are relevant to fields that utilize isotopic labeling and tracing.

Quantitative Data
The accuracy of the ¹²⁸Te dating method is critically dependent on the precise knowledge of the

decay constant and isotopic abundances.
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Parameter Value Reference

**Half-life of ¹²⁸Te (T₁/₂) ** 2.25 x 10²⁴ years [1]

7.7 x 10²⁴ years [2]

Decay Constant (λ)
3.08 x 10⁻²⁵ yr⁻¹ (based on T₁/

₂ = 2.25 x 10²⁴ yr)
Calculated

9.00 x 10⁻²⁶ yr⁻¹ (based on T₁/

₂ = 7.7 x 10²⁴ yr)
Calculated

Decay Mode Double Beta Decay (β⁻β⁻) [1][2]

Daughter Isotope ¹²⁸Xe [1][2]

Natural Abundance of ¹²⁸Te 31.7% [1]

Note on Half-Life Discrepancy: There is a notable discrepancy in the reported half-life of ¹²⁸Te

in the scientific literature. This variation can arise from different measurement techniques

(geochemical methods vs. direct counting experiments). It is crucial for researchers to be

aware of this and to report the half-life value used in their age calculations.

Experimental Protocols
The following protocols outline the major steps involved in ¹²⁸Te geochemical dating.

Sample Selection and Preparation
Sample Collection: Collect fresh, unweathered rock samples containing telluride minerals

(e.g., calaverite, sylvanite, hessite, altaite) from the geological unit of interest.

Mineral Separation:

Crush the rock sample using a jaw crusher and a disk mill to a grain size fraction of

approximately 80 to 500 microns.[3]

Wash the crushed material with deionized water to remove fine dust.
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Separate the telluride minerals from the gangue minerals using standard mineral

separation techniques such as heavy liquids (e.g., methylene iodide) and a Frantz

isodynamic magnetic separator.

Hand-pick the final mineral separates under a binocular microscope to ensure high purity.

Sample Cleaning:

Clean the mineral separates in an ultrasonic bath with alternating washes of high-purity

acetone and deionized water to remove any surface contamination.

Dry the samples in a low-temperature oven.

Xenon Extraction and Purification
Sample Loading: Load a precisely weighed aliquot of the purified telluride mineral into a

molybdenum or tantalum crucible.

Gas Extraction:

Place the crucible in the extraction furnace of a high-vacuum noble gas extraction and

purification line.

Bake the extraction line to achieve ultra-high vacuum conditions to minimize atmospheric

contamination.

Heat the sample crucible in a stepwise or single-step heating process to a temperature

sufficient to melt or vaporize the mineral, releasing the trapped gases.

Gas Purification:

The released gases are passed through a series of getters (e.g., Zr-Al, Ti) to remove

active gases (e.g., H₂, N₂, CO, CO₂, CH₄).

Xenon is separated from other noble gases (e.g., Ar, Kr) using cryogenic traps held at

specific temperatures.

Mass Spectrometry
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Isotopic Analysis: The purified xenon gas is introduced into a high-sensitivity noble gas mass

spectrometer, typically a static vacuum mass spectrometer (SVMS).[4][5]

Measurement: The isotopic abundances of xenon (¹²⁴Xe, ¹²⁶Xe, ¹²⁸Xe, ¹²⁹Xe, ¹³⁰Xe, ¹³¹Xe,

¹³²Xe, ¹³⁴Xe, ¹³⁶Xe) are measured.

Data Acquisition: Data is acquired by peak-jumping or using a multicollector system, with

signals measured on a Faraday cup or an electron multiplier for low-abundance isotopes.

Data Analysis and Age Calculation
Interference Corrections: The measured xenon isotopic ratios must be corrected for:

Atmospheric Contamination: The contribution of atmospheric xenon is corrected for by

monitoring the abundance of isotopes not produced by the decay of tellurium (e.g., ¹²⁹Xe,

¹³¹Xe) and assuming atmospheric isotopic ratios for the contaminating component.[6]

Mass Fractionation: Instrumental mass discrimination is corrected for by periodic analysis

of a standard gas with a known isotopic composition.

Other Sources of Xenon: Contributions from the fission of uranium and thorium present in

the sample must be assessed and corrected for if significant.

Age Calculation: The age (t) of the mineral is calculated using the following equation:

t = (1/λ) * ln(1 + (¹²⁸Xe* / ¹²⁸Te))

Where:

t = age of the mineral

λ = decay constant of ¹²⁸Te

¹²⁸Xe* = concentration of radiogenic ¹²⁸Xe

¹²⁸Te = concentration of ¹²⁸Te
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Decay Pathway of Tellurium-128

Tellurium-128 (¹²⁸Te)

Xenon-128 (¹²⁸Xe)

Double Beta Decay
(T₁/₂ = 2.25 x 10²⁴ yr)

2β⁻ (2 electrons)
2ν̅ₑ (2 antineutrinos)

Click to download full resolution via product page

Caption: Double beta decay of ¹²⁸Te to ¹²⁸Xe.

Experimental Workflow for ¹²⁸Te Dating
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Caption: Workflow for ¹²⁸Te geochemical dating.
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Logical Relationship for Age Calculation
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Caption: Logical flow for ¹²⁸Te age calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1263586#geochemical-dating-with-tellurium-128-
isotopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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